![molecular formula C9H13N5O2S B7555261 1-methyl-N-[(5-methyl-1H-pyrazol-4-yl)methyl]imidazole-4-sulfonamide](/img/structure/B7555261.png)
1-methyl-N-[(5-methyl-1H-pyrazol-4-yl)methyl]imidazole-4-sulfonamide
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Overview
Description
1-methyl-N-[(5-methyl-1H-pyrazol-4-yl)methyl]imidazole-4-sulfonamide, also known as MRS2578, is a selective antagonist for the P2Y6 receptor. P2Y6 is a G protein-coupled receptor that is activated by nucleotides, such as uridine diphosphate (UDP). The receptor is expressed in various tissues, including the immune system, gastrointestinal tract, and cardiovascular system. MRS2578 has been widely used in scientific research to study the role of P2Y6 in various physiological and pathological processes.
Mechanism of Action
1-methyl-N-[(5-methyl-1H-pyrazol-4-yl)methyl]imidazole-4-sulfonamide acts as a competitive antagonist for the P2Y6 receptor. It binds to the receptor and prevents the binding of nucleotides, such as UDP. This leads to the inhibition of downstream signaling pathways, such as the activation of phospholipase C and the release of intracellular calcium. The inhibition of these pathways can lead to various physiological effects, depending on the tissue and cell type.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the tissue and cell type. For example, this compound has been shown to inhibit the production of pro-inflammatory cytokines in macrophages and microglia, suggesting a role for P2Y6 in inflammation. In addition, this compound has been shown to inhibit the proliferation and migration of cancer cells, suggesting a role for P2Y6 in cancer progression. This compound has also been shown to inhibit gastrointestinal motility and reduce blood pressure, suggesting a role for P2Y6 in cardiovascular and gastrointestinal function.
Advantages and Limitations for Lab Experiments
1-methyl-N-[(5-methyl-1H-pyrazol-4-yl)methyl]imidazole-4-sulfonamide has several advantages for lab experiments. It is a selective antagonist for the P2Y6 receptor, which allows for the specific investigation of the role of this receptor in various physiological and pathological processes. In addition, this compound has been extensively characterized and validated in various experimental systems, which ensures the reproducibility and reliability of the results. However, this compound also has some limitations. It has a relatively low potency and affinity for the P2Y6 receptor, which may require higher concentrations and longer exposure times to achieve the desired effects. In addition, this compound may have off-target effects on other receptors or signaling pathways, which may complicate the interpretation of the results.
Future Directions
There are several future directions for the use of 1-methyl-N-[(5-methyl-1H-pyrazol-4-yl)methyl]imidazole-4-sulfonamide in scientific research. One direction is to investigate the role of P2Y6 in the regulation of immune response and inflammation in various diseases, such as autoimmune disorders and infectious diseases. Another direction is to investigate the role of P2Y6 in cancer progression and metastasis, and to develop novel therapeutic strategies targeting this receptor. In addition, future studies may investigate the effects of P2Y6 on neuronal activity and synaptic plasticity, and the potential therapeutic applications of P2Y6 modulation in neurological disorders.
Synthesis Methods
1-methyl-N-[(5-methyl-1H-pyrazol-4-yl)methyl]imidazole-4-sulfonamide can be synthesized through a multi-step process. The first step involves the reaction of 5-methyl-1H-pyrazole-4-carbaldehyde with methyl isocyanate to form 1-methyl-5-methyl-1H-pyrazole-4-carboxylic acid methyl ester. The second step involves the reaction of the ester with 4-amino-N-(chlorosulfonyl)benzamide to form 1-methyl-5-methyl-1H-pyrazole-4-carboxamide-4'-sulfonamido-N-(4-chloro-3-sulfamoylphenyl)urea. The final step involves the reaction of the amide with sodium methoxide to form this compound.
Scientific Research Applications
1-methyl-N-[(5-methyl-1H-pyrazol-4-yl)methyl]imidazole-4-sulfonamide has been used in various scientific research studies to investigate the role of P2Y6 in different physiological and pathological processes. For example, this compound has been used to study the role of P2Y6 in inflammation, immune response, and cancer. In addition, this compound has been used to investigate the effects of P2Y6 on gastrointestinal motility, cardiovascular function, and neuronal activity.
properties
IUPAC Name |
1-methyl-N-[(5-methyl-1H-pyrazol-4-yl)methyl]imidazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N5O2S/c1-7-8(3-11-13-7)4-12-17(15,16)9-5-14(2)6-10-9/h3,5-6,12H,4H2,1-2H3,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXCGJBATEJRNJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1)CNS(=O)(=O)C2=CN(C=N2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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